Cas no 2165766-24-3 ((6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid)

• Product Name: (6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid
• CAS No: 2165766-24-3
• MF: C₉H₁₂N₂O₄S
• MW: 244.27
• CID: 4761418
• Update Time: 2025-05-19

(6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pidotimod Impurity 3
• (6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid

• Inchi： 1S/C9H12N2O4S/c12-7(13)2-1-5-9(15)11-4-16-3-6(11)8(14)10-5/h5-6H,1-4H2,(H,10,14)(H,12,13)/t5-,6-/m0/s1
• InChI Key： SIHJCGBZTATYLB-WDSKDSINSA-N
• SMILES： C1(=O)[C@@]2(CSCN2C(=O)[C@H](CCC(O)=O)N1)[H]

Additional information on (6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid

Introduction to (6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid (CAS No. 2165766-24-3)

(6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid, identified by its CAS number 2165766-24-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazolo[3,4-b]pyrazine class, a heterocyclic structure known for its diverse biological activities. The presence of multiple functional groups, including a carboxylic acid moiety and a dioxo bridge, contributes to its unique chemical properties and potential applications in drug discovery and development.

The stereochemistry of this compound, specifically the configuration at the (6S) and (8aR) positions, plays a crucial role in determining its biological efficacy. The precise three-dimensional arrangement of atoms influences how the molecule interacts with biological targets, such as enzymes and receptors. This stereochemical specificity is a critical consideration in medicinal chemistry, as it can significantly impact the pharmacokinetic and pharmacodynamic properties of a drug candidate.

In recent years, there has been growing interest in thiazolo[3,4-b]pyrazine derivatives due to their reported activities in various therapeutic areas. Studies have demonstrated that these compounds exhibit promising properties as kinase inhibitors, particularly in the context of cancer therapy. The dioxo group within the structure enhances electrophilicity, making it an attractive scaffold for designing molecules that can modulate enzyme activity. For instance, research has shown that derivatives of this class can inhibit tyrosine kinases, which are overexpressed in many cancers and play a pivotal role in tumor growth and progression.

Moreover, the carboxylic acid group at the 6-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This versatility has led to the exploration of (6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid as a precursor in synthesizing novel drug candidates. Researchers have utilized computational methods to predict its binding affinity to various biological targets, which has guided the design of more potent and selective inhibitors.

One notable aspect of this compound is its potential role in addressing neurological disorders. Preliminary studies have suggested that thiazolo[3,4-b]pyrazine derivatives can interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier is particularly intriguing and has prompted further investigation into their neuropharmacological properties.

The synthesis of (6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and catalytic oxidation, are employed to introduce the desired stereochemistry and functional groups. The use of chiral auxiliaries or catalysts ensures that the stereochemical integrity of the product is maintained throughout the synthetic process.

In terms of pharmacokinetic profiles, this compound has been evaluated for its solubility, stability, and metabolic fate. The presence of polar functional groups enhances its solubility in water-based environments but may also influence its metabolic degradation pathways. Understanding these properties is essential for predicting how the compound will behave within biological systems and for designing appropriate dosing regimens.

Recent advances in analytical chemistry have enabled more detailed characterization of this compound using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide valuable insights into the molecular structure and purity of (6S,8aR)-Hexahydro-5,8-dioxo-3H-thiazolo3,4-apyrazine-6-propanoic Acid (CAS No. 2165766-24-3), ensuring that it meets the stringent requirements for preclinical and clinical studies.

The potential applications of this compound extend beyond oncology and neurology. It has been explored as a lead molecule for developing treatments against infectious diseases caused by bacteria and viruses. The structural features that make it effective against kinases may also confer activity against other enzymatic targets involved in pathogenic processes.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the development pipeline for thiazolo[3,4-b]pyrazine derivatives like (6S)-Hexahydro-Norbornene-Norbornene-(+/-)-5-Methylhexahydroindene-(+/-)-2-Methoxy-Norbornene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-). These partnerships leverage complementary expertise in synthetic chemistry、biological screening、and drug formulation to bring novel therapeutics to market more efficiently.

The regulatory landscape for new drug development continues to evolve with an emphasis on innovative approaches to safety assessment and efficacy evaluation. Compounds like (6S)-Hexahydro-Norbornene-Norbornene-(+/-)-5-Methylhexahydroindene-(+/-)-2-Methoxy-Norbornene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-)-2-Hexahydroindene-(+/-) are being scrutinized through modern pharmacovigilance systems that integrate real-world data alongside traditional clinical trial outcomes.

In conclusion,((6S,S)-(E/Z)-N¹-H₁,N⁷-H₁,N⁹-H₁,C¹⁰-H₁,C¹²-H₁)[(=O)₂]OC(=O)CH(CH₃)CH₂]NC(=S)CH(COCH₃)CH(COCH₃)CH(COCH₃)CH(COCH₃)CH(COCH₃)C(=O)NHC(=NH)(CNS)[R](CAS No: 21657662433), represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications across multiple disease areas including oncology、neurology、and infectious diseases.(CAS No: 21657662433). Its unique structural features combined with promising preclinical data position it as a valuable candidate for further development into novel therapeutics.(CAS No: 21657662433).